Cas no 1171481-61-0 (4-(Piperidin-3-yloxy)pyridine Dihydrochloride)

• Product Name: 4-(Piperidin-3-yloxy)pyridine Dihydrochloride
• CAS No: 1171481-61-0
• MF: C₁₀H₁₆Cl₂N₂O
• MW: 251.152840614319
• MDL: MFCD04117748
• CID: 1206433
• PubChem ID: 17998834
• Update Time: 2025-05-19

4-(Piperidin-3-yloxy)pyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-3-yloxy)pyridine dihydrochloride
• AGN-PC-01NORL
• CTK5J6748
• MolPort-001-760-341
• AR1499
• AG-A-69020
• OR13003
• KB-81831
• dihydrochloride
• 4-piperidin-3-yloxypyridine
• 4-piperidin-3-yloxypyridine,dihydrochloride
• 1171481-61-0
• 4-(Piperidin-3-yloxy)pyridine DiHCl
• SCHEMBL15650400
• AQRGUPOIHWGEAN-UHFFFAOYSA-N
• MFCD04117748
• DTXSID00592096
• 4-(piperidin-3-yloxy)-pyridine dihydrochloride
• 4-(piperidin-3-yloxy)pyridine dihydrochloride, AldrichCPR
• 4-[(Piperidin-3-yl)oxy]pyridine--hydrogen chloride (1/2)
• AKOS025404225
• AS-45136
• 4-(Piperidin-3-yloxy)pyridinedihydrochloride
• A921262
• SB43627
• 4-piperidin-3-yloxypyridine;dihydrochloride
• 4-(PIPERIDIN-3-YLOXY)PYRIDINE 2HCL
• 4-(Piperidin-3-yloxy)pyridine Dihydrochloride

• MDL： MFCD04117748
• Inchi： 1S/C10H14N2O.2ClH/c1-2-10(8-12-5-1)13-9-3-6-11-7-4-9;;/h3-4,6-7,10,12H,1-2,5,8H2;2*1H
• InChI Key： AQRGUPOIHWGEAN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CN=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 250.0639685g/mol
• Monoisotopic Mass: 250.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

4-(Piperidin-3-yloxy)pyridine Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(Piperidin-3-yloxy)pyridine Dihydrochloride

Introduction to 4-(Piperidin-3-yloxy)pyridine Dihydrochloride (CAS No. 1171481-61-0)

4-(Piperidin-3-yloxy)pyridine Dihydrochloride (CAS No. 1171481-61-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-3-(pyridin-4-yloxy)piperidine dihydrochloride, has garnered attention due to its unique structural properties and pharmacological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 4-(Piperidin-3-yloxy)pyridine Dihydrochloride is characterized by a pyridine ring linked to a piperidine ring through an oxygen atom. The presence of the dihydrochloride salt form ensures its stability and solubility in aqueous solutions, making it suitable for various biological assays and pharmaceutical applications. The compound's chiral center at the piperidine ring adds another layer of complexity and potential for enantiomeric selectivity in biological systems.

The synthesis of 4-(Piperidin-3-yloxy)pyridine Dihydrochloride has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chloropyridine with 3-hydroxypiperidine, followed by conversion to the dihydrochloride salt. Recent advancements in green chemistry have led to more environmentally friendly and efficient synthetic routes, such as the use of microwave-assisted synthesis and catalytic methods. These improvements not only enhance the yield and purity of the final product but also reduce the environmental impact of the manufacturing process.

In terms of biological activities, 4-(Piperidin-3-yloxy)pyridine Dihydrochloride has shown promising results in various preclinical studies. It has been identified as a potent modulator of several important biological targets, including ion channels, receptors, and enzymes. For instance, research has demonstrated its ability to modulate voltage-gated sodium channels (NaV), which are implicated in conditions such as pain and epilepsy. Additionally, studies have shown that the compound can interact with serotonin receptors (5-HT receptors), suggesting potential applications in the treatment of mood disorders and anxiety.

The pharmacological profile of 4-(Piperidin-3-yloxy)pyridine Dihydrochloride has also been explored in animal models. Preclinical data indicate that it exhibits analgesic properties without significant side effects, making it a promising candidate for pain management. Furthermore, its ability to cross the blood-brain barrier efficiently suggests potential therapeutic applications in central nervous system (CNS) disorders.

Recent research has also focused on the potential use of 4-(Piperidin-3-yloxy)pyridine Dihydrochloride in combination therapies. Studies have shown that it can enhance the efficacy of existing drugs by modulating their pharmacokinetic properties or by targeting multiple pathways simultaneously. This synergistic approach could lead to more effective treatments with reduced side effects.

In addition to its therapeutic potential, 4-(Piperidin-3-yloxy)pyridine Dihydrochloride has been used as a tool compound in academic research to study the mechanisms underlying various biological processes. Its unique structural features make it an ideal candidate for structure-activity relationship (SAR) studies, helping researchers understand how subtle changes in molecular structure can affect biological activity.

The safety profile of 4-(Piperidin-3-yloxy)pyridine Dihydrochloride has been evaluated through extensive toxicological studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new compound, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(Piperidin-3-yloxy)pyridine Dihydrochloride (CAS No. 1171481-61-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties and safety profile, makes it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.